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Compound of Interest

Compound Name: Linezolid

Cat. No.: B1675486 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Linezolid is a synthetic antibiotic belonging to the oxazolidinone class, crucial for treating

infections caused by multi-drug resistant Gram-positive bacteria, including methicillin-resistant

Staphylococcus aureus (MRSA) and vancomycin-resistant enterococci (VRE). Accurate in vitro

susceptibility testing is paramount for clinical efficacy and surveillance of resistance. These

application notes provide detailed protocols for the preparation of linezolid for use in Clinical

and Laboratory Standards Institute (CLSI) standardized broth microdilution and agar dilution

susceptibility testing methods.

Physicochemical Properties of Linezolid
A thorough understanding of linezolid's physicochemical properties is essential for the

accurate preparation of solutions for susceptibility testing.
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Property Value References

Molecular Weight 337.35 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Solubility

    Dimethyl sulfoxide (DMSO) ~20 mg/mL [2]

    Dimethylformamide (DMF) ~30 mg/mL [2]

    Ethanol ~1 mg/mL [2]

    Water Moderately soluble (~3 mg/mL) [3]

    Phosphate-Buffered Saline

(PBS, pH 7.2)
~0.1 mg/mL [2]

Storage (as solid) -20°C [2]

Preparation of Linezolid Stock Solution (CLSI
Guideline)
The preparation of an accurate and stable stock solution is the first critical step in performing

antimicrobial susceptibility testing. The following protocol is in accordance with CLSI guidelines.

Materials
Linezolid powder (potency must be known)

Dimethyl sulfoxide (DMSO)

Sterile, deionized water

Sterile polypropylene tubes

Calibrated analytical balance

Vortex mixer
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Protocol
Determine the amount of linezolid powder to weigh. Use the following formula to account for

the potency of the powder: Weight (mg) = [Volume (mL) x Concentration (µg/mL)] / [Potency

(µg/mg)] Example: To prepare 10 mL of a 1280 µg/mL stock solution with a powder potency

of 980 µg/mg: Weight (mg) = [10 mL x 1280 µg/mL] / [980 µg/mg] = 13.06 mg

Weigh the calculated amount of linezolid powder using a calibrated analytical balance.

Dissolve the powder. For a high-concentration stock solution (e.g., 1280 µg/mL or higher),

dissolve the weighed linezolid powder in a minimal amount of DMSO. Then, add sterile

deionized water to reach the final desired volume.

Ensure complete dissolution. Vortex the solution until the linezolid is completely dissolved.

Storage of Stock Solution
Storage Condition Duration Notes

-60°C to -80°C Up to 6 months
Recommended for long-term

storage.

-20°C Up to 12 weeks [4]

4°C Up to 12 weeks [4]

Note: Avoid repeated freeze-thaw cycles. Aliquot the stock solution into single-use volumes

before freezing.

Experimental Protocols for Susceptibility Testing
The following are detailed protocols for preparing linezolid working solutions for broth

microdilution and agar dilution methods, based on CLSI standards.[5][6]

Broth Microdilution Method
This method determines the minimum inhibitory concentration (MIC) in a liquid medium.

Thaw the stock solution at room temperature.
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Prepare an intermediate dilution. Dilute the stock solution in sterile deionized water to a

concentration that is 100-fold the highest concentration to be tested in the microdilution

plate. For example, if the highest final concentration is 64 µg/mL, the intermediate solution

should be 6400 µg/mL.

Prepare serial dilutions. In a 96-well plate, perform a two-fold serial dilution of the

intermediate linezolid solution in cation-adjusted Mueller-Hinton Broth (CAMHB). The final

volume in each well should be 100 µL. The typical testing range for linezolid is 0.25 to 64

µg/mL.[7][8]

Prepare the inoculum. From 3-5 isolated colonies on a non-selective agar, prepare a

bacterial suspension equivalent to a 0.5 McFarland turbidity standard.

Inoculate the microdilution plate. Dilute the standardized inoculum in CAMHB and add it to

each well (except the sterility control) to achieve a final bacterial concentration of

approximately 5 x 10⁵ CFU/mL.

Incubation. Incubate the plates at 35-37°C for 16-20 hours.

Agar Dilution Method
This method determines the MIC on a solid medium.

Prepare molten Mueller-Hinton Agar (MHA) according to the manufacturer's instructions and

cool it to 45-50°C in a water bath.

Prepare linezolid working solutions. Prepare a series of linezolid solutions in a suitable

solvent (e.g., water) at concentrations that are 10 times the desired final concentrations in

the agar.

Add linezolid to the agar. Add 1 part of each linezolid working solution to 9 parts of molten

MHA. For example, to prepare an agar plate with a final linezolid concentration of 8 µg/mL,

add 2 mL of an 80 µg/mL linezolid solution to 18 mL of molten MHA.

Pour the plates. Mix the agar and linezolid solution thoroughly and pour the mixture into

sterile Petri dishes to a depth of 3-4 mm.
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Allow the plates to solidify at room temperature.

Prepare the inoculum. Prepare a bacterial suspension equivalent to a 0.5 McFarland

standard.

Inoculate the plates. Using a multipoint replicator, spot-inoculate the prepared agar plates

with the bacterial suspension. The final inoculum concentration should be approximately 10⁴

CFU/spot.

Incubation. Incubate the plates at 35-37°C for 16-20 hours.

Quality Control
Quality control is essential to ensure the accuracy of susceptibility testing results.

QC Strain ATCC Number
Acceptable MIC
Range (µg/mL)

Acceptable Disk
Diffusion Zone
Diameter (mm)

Staphylococcus

aureus
29213 1 - 4 23 - 29

Enterococcus faecalis 29212 1 - 4 23 - 29

Streptococcus

pneumoniae
49619 0.5 - 2 25 - 32

Data based on CLSI M100 documents.[4][9]

Workflow and Signaling Pathway Diagrams
Linezolid Preparation Workflow for In Vitro
Susceptibility Testing
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Stock Solution Preparation
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Caption: Workflow for preparing linezolid for susceptibility testing.

Logical Flow for In Vitro Susceptibility Testing
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Caption: Logical flow of in vitro susceptibility testing with linezolid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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